molecular formula C18H21NO2 B8455276 N-(3-butoxyphenyl)-2-methylbenzamide CAS No. 55852-41-0

N-(3-butoxyphenyl)-2-methylbenzamide

Cat. No.: B8455276
CAS No.: 55852-41-0
M. Wt: 283.4 g/mol
InChI Key: RGFCIBLVKPIIIV-UHFFFAOYSA-N
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Description

N-(3-butoxyphenyl)-2-methylbenzamide is a useful research compound. Its molecular formula is C18H21NO2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

55852-41-0

Molecular Formula

C18H21NO2

Molecular Weight

283.4 g/mol

IUPAC Name

N-(3-butoxyphenyl)-2-methylbenzamide

InChI

InChI=1S/C18H21NO2/c1-3-4-12-21-16-10-7-9-15(13-16)19-18(20)17-11-6-5-8-14(17)2/h5-11,13H,3-4,12H2,1-2H3,(H,19,20)

InChI Key

RGFCIBLVKPIIIV-UHFFFAOYSA-N

Canonical SMILES

CCCCOC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2C

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A 22.7 g (0.1 mol) portion of 3'-hydroxy-2-methylbenzanilide was dissolved in 80 ml of dimethyl sulfoxide and to this solution was added a solution of 5.6 g (0.1 mol) of potassium hydroxide in 40 ml of water. The white mixture was cooled with water, and 30 ml of dimethyl sulfoxide containing 13.7 g (0.1 mol) of n-butylbromide was added dropwise to the solution with stirring. After the addition, the mixture was warmed and kept at 40° to 50° C for 3 hours. The reaction mixture was poured into 700 ml of water and the oily material formed was extracted with benzene. The benzene layer was washed with water, dehydrated over anhydrous sodium sulfate and the benzene was removed to obtain the product, which was recrystallized from a mixture of benzene and n-hexane (1 : 2) to obtain 26.3 g (92.9%) of greyish needle-like crystals having a melting point of 87° C.
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